Cas no 1803835-65-5 (Methyl 6-fluoro-3-methylpyridine-2-acetate)

• Product Name: Methyl 6-fluoro-3-methylpyridine-2-acetate
• CAS No: 1803835-65-5
• MF: C₉H₁₀FNO₂
• MW: 183.179605960846
• CID: 4906522
• Update Time: 2025-05-19

Methyl 6-fluoro-3-methylpyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-fluoro-3-methylpyridine-2-acetate

• Inchi： 1S/C9H10FNO2/c1-6-3-4-8(10)11-7(6)5-9(12)13-2/h3-4H,5H2,1-2H3
• InChI Key： DVXUWAASYOVMRQ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C(CC(=O)OC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2

Additional information on Methyl 6-fluoro-3-methylpyridine-2-acetate

Comprehensive Overview of Methyl 6-fluoro-3-methylpyridine-2-acetate (CAS No. 1803835-65-5): Properties, Applications, and Industry Insights

Methyl 6-fluoro-3-methylpyridine-2-acetate (CAS No. 1803835-65-5) is a fluorinated pyridine derivative gaining traction in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of heterocyclic compounds, specifically pyridine acetates, which are widely explored for their bioactivity and synthetic versatility. The presence of both fluoro and methyl substituents enhances its potential as a building block in drug discovery, particularly for targeting central nervous system (CNS) disorders and antimicrobial agents.

Recent studies highlight the growing demand for fluorinated pyridines like Methyl 6-fluoro-3-methylpyridine-2-acetate in medicinal chemistry. Fluorination is a key strategy to improve metabolic stability and bioavailability, aligning with trends in precision medicine and small-molecule therapeutics. Researchers are actively investigating its role in modulating enzyme inhibitors and receptor agonists, addressing prevalent health concerns such as neurodegenerative diseases and antibiotic resistance.

From a synthetic perspective, CAS 1803835-65-5 serves as an intermediate in multi-step organic transformations. Its ester functional group allows for further derivatization, making it valuable for constructing complex molecular architectures. Industry reports suggest its utility in crop protection chemicals, where fluorinated compounds exhibit enhanced pesticidal activity while meeting stringent environmental regulations.

Environmental and safety profiles of Methyl 6-fluoro-3-methylpyridine-2-acetate are under rigorous evaluation. With increasing focus on green chemistry, manufacturers are optimizing synthesis routes to minimize waste and energy consumption. Analytical techniques like HPLC and LC-MS are employed to ensure high purity (>98%), critical for GMP-compliant production in pharmaceutical applications.

The compound’s physicochemical properties—including solubility in polar aprotic solvents (DMSO, DMF) and stability under inert atmospheres—make it suitable for high-throughput screening platforms. Patent analyses reveal its inclusion in novel drug candidates targeting ion channels and kinase pathways, reflecting broader industry shifts toward targeted therapies.

Market intelligence indicates rising procurement of CAS 1803835-65-5 by contract research organizations (CROs) and academic laboratories. Frequently searched queries include "synthesis protocol for Methyl 6-fluoro-3-methylpyridine-2-acetate" and "fluoropyridine derivatives in drug design," underscoring its relevance in R&D workflows. Regulatory compliance with REACH and FDA guidelines further solidifies its commercial viability.

Future prospects for 1803835-65-5 hinge on advancements in catalytic fluorination technologies and AI-driven molecular modeling. Collaborative efforts between academia and industry aim to expand its applications in bioconjugation and diagnostic probes, addressing unmet needs in personalized healthcare.